Cas no 724414-30-6 (N-(4-Fluorophenyl)methyl-4-phenyl-1,3-thiazol-2-amine)

• Product Name: N-(4-Fluorophenyl)methyl-4-phenyl-1,3-thiazol-2-amine
• CAS No: 724414-30-6
• MF: C₁₆H₁₃FN₂S
• MW: 284.351225614548
• CID: 3108019
• PubChem ID: 4961996
• Update Time: 2025-10-29

N-(4-Fluorophenyl)methyl-4-phenyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorobenzyl)-4-phenyl-1,3-thiazol-2-amine
• 724414-30-6
• N-[(4-fluorophenyl)methyl]-4-phenyl-1,3-thiazol-2-amine
• G26303
• AKOS034636892
• EN300-12613
• Z85922613
• ZDB41430
• N-(4-Fluorophenyl)methyl-4-phenyl-1,3-thiazol-2-amine

• Inchi： 1S/C16H13FN2S/c17-14-8-6-12(7-9-14)10-18-16-19-15(11-20-16)13-4-2-1-3-5-13/h1-9,11H,10H2,(H,18,19)
• InChI Key： LTQSQISCIOMWBD-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1NCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 284.07834776Da
• Monoisotopic Mass: 284.07834776Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 457.3±47.0 °C at 760 mmHg
• Flash Point: 230.4±29.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(4-Fluorophenyl)methyl-4-phenyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-Fluorophenyl)methyl-4-phenyl-1,3-thiazol-2-amine

Professional Introduction to N-(4-Fluorophenyl)methyl-4-phenyl-1,3-thiazol-2-amine (CAS No. 724414-30-6)

N-(4-Fluorophenyl)methyl-4-phenyl-1,3-thiazol-2-amine

This compound, identified by its CAS number 724414-30-6, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure, characterized by a thiazole core and fluoro-substituted aromatic rings, positions it as a promising candidate for further exploration in drug development. The presence of both 4-fluorophenyl and 4-phenyl substituents suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The thiazole ring is a well-documented scaffold in medicinal chemistry, known for its versatility and biological activity. Compounds containing thiazole moieties have been extensively studied for their roles in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in N-(4-fluorophenyl)methyl-4-phenyl-1,3-thiazol-2-amine may contribute to its unique chemical properties and biological profile.

In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has gained considerable attention due to the ability of fluorine to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The fluorine atom in the 4-fluorophenyl group of this compound could enhance its interaction with biological targets, potentially leading to improved efficacy and reduced side effects compared to non-fluorinated analogs.

The synthesis of N-(4-fluorophenyl)methyl-4-phenyl-1,3-thiazol-2-amine involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The process likely begins with the preparation of key intermediates such as 4-fluorobenzaldehyde and 4-phenylthiourea, which are then coupled to form the thiazole core. Subsequent functionalization steps introduce the methyl group and additional aromatic substituents, resulting in the final product.

The structural features of this compound make it an attractive candidate for further investigation in various therapeutic areas. For instance, its ability to interact with biological receptors or enzymes could make it a valuable lead compound for the development of novel drugs targeting neurological disorders, cardiovascular diseases, or infectious diseases. Additionally, the presence of both aromatic rings may contribute to favorable pharmacokinetic properties such as solubility and bioavailability.

Recent studies have demonstrated the potential of thiazole derivatives as inhibitors of enzymes involved in cancer progression. The molecular interactions between N-(4-fluorophenyl)methyl-4-phenyl-1,3-thiazol-2-amine and target proteins could provide insights into new mechanisms of action that could be exploited for therapeutic benefit. Computational modeling techniques have been increasingly employed to predict binding affinities and optimize molecular structures for improved drug-like properties.

The role of fluorine in modulating drug-receptor interactions is another area of active research. Fluorinated compounds often exhibit enhanced binding affinities due to changes in electronic distribution and steric effects around the molecule. This property could be particularly relevant for N-(4-fluorophenyl)methyl-4-phenyl-1,3-thiazol-2-amine, as it may allow for more precise targeting of biological pathways without affecting other critical functions.

In conclusion, N-(4-fluorophenyl)methyl-4-phenyl-1,3-thiazol-2-am ine (CAS No. 724414-30 -6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and the presence of key functional groups position it as a valuable candidate for further exploration in drug development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.